Cas no 1806276-46-9 (2-Nitro-5-phenylnicotinonitrile)

• Product Name: 2-Nitro-5-phenylnicotinonitrile
• CAS No: 1806276-46-9
• MF: C₁₂H₇N₃O₂
• MW: 225.202882051468
• CID: 4904608
• Update Time: 2025-06-12

2-Nitro-5-phenylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-5-phenylnicotinonitrile

• Inchi： 1S/C12H7N3O2/c13-7-10-6-11(8-14-12(10)15(16)17)9-4-2-1-3-5-9/h1-6,8H
• InChI Key： QRVYJXACTWSZNB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C#N)C=C(C=N1)C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 324
• XLogP3: 2.4
• Topological Polar Surface Area: 82.5

Additional information on 2-Nitro-5-phenylnicotinonitrile

Professional Introduction to 2-Nitro-5-phenylnicotinonitrile (CAS No. 1806276-46-9)

2-Nitro-5-phenylnicotinonitrile, with the chemical formula C₁₂H₇N₃O₂, is a significant compound in the realm of organic chemistry and pharmaceutical research. Its molecular structure, featuring a nitro group and a phenyl ring substituent on a nicotinonitrile backbone, makes it a versatile intermediate in the synthesis of various bioactive molecules. This compound has garnered attention due to its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

The synthesis of 2-Nitro-5-phenylnicotinonitrile typically involves multi-step organic transformations, starting from readily available precursors such as 5-phenylpyridine-2-carboxylic acid or its derivatives. The introduction of the nitro group at the 2-position and the cyano group at the 3-position are critical steps that define its unique chemical properties. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, have been optimized to enhance yield and purity, making it a valuable building block for further chemical modifications.

In recent years, 2-Nitro-5-phenylnicotinonitrile has been explored as a key intermediate in the design of small-molecule inhibitors targeting various biological pathways. Its structural motif is reminiscent of natural products and pharmacophores found in drugs used to treat neurological disorders, cancer, and infectious diseases. For instance, researchers have investigated its derivatives as potential kinase inhibitors, leveraging the electron-withdrawing nature of the nitro and cyano groups to modulate binding affinity and selectivity.

One of the most compelling aspects of 2-Nitro-5-phenylnicotinonitrile is its role in developing antiviral agents. The increasing prevalence of resistant viral strains has driven the search for novel chemotypes with distinct mechanisms of action. Preliminary studies have demonstrated that certain derivatives of this compound exhibit inhibitory activity against viral proteases and polymerases, suggesting their potential as lead compounds for antiviral drug discovery. The nitro group, in particular, has been shown to enhance binding interactions with specific amino acid residues in viral targets, providing a structural framework for rational drug design.

The pharmacological evaluation of 2-Nitro-5-phenylnicotinonitrile and its analogs has revealed intriguing biological activities. For example, some derivatives have shown promise as antioxidants due to their ability to scavenge reactive oxygen species. This property is particularly relevant in contexts where oxidative stress plays a pathological role, such as neurodegenerative diseases and inflammation-related conditions. Additionally, the phenyl ring moiety contributes to hydrophobic interactions with biological membranes, which can be exploited to improve drug delivery systems.

In terms of computational chemistry, 2-Nitro-5-phenylnicotinonitrile has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. Techniques such as docking simulations and quantum mechanical calculations have provided insights into how structural modifications can fine-tune binding affinity and pharmacokinetic properties. These computational approaches are increasingly integral to modern drug discovery pipelines, enabling researchers to predictively design compounds with optimized therapeutic profiles.

The industrial relevance of 2-Nitro-5-phenylnicotinonitrile extends beyond academic research. Pharmaceutical companies are actively seeking scalable synthetic routes to produce this compound on a commercial scale for preclinical and clinical development. Process optimization efforts focus on minimizing waste generation while maintaining high chemical yields. Green chemistry principles are being incorporated into these processes to ensure sustainability and environmental responsibility.

The future directions for research involving 2-Nitro-5-phenylnicotinonitrile are multifaceted. Exploration into its role as a scaffold for drug discovery continues to be a major focus, with particular interest in developing treatments for emerging infectious diseases and chronic conditions. Furthermore, interdisciplinary approaches combining organic synthesis with bioinformatics and machine learning are being employed to accelerate the identification of novel derivatives with enhanced biological activity.

In conclusion,2-Nitro-5-phenylnicotinonitrile (CAS No. 1806276-46-9) represents a fascinating compound with broad applications in pharmaceutical chemistry. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting diverse therapeutic areas. As research progresses, this compound is poised to contribute significantly to the development of next-generation drugs that address unmet medical needs.